4-(N-cyclohexyl-N-methylsulfamoyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-(2,5-dimethylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C19H26N4O3S/c1-14-13-18(22(2)21-14)20-19(24)15-9-11-17(12-10-15)27(25,26)23(3)16-7-5-4-6-8-16/h9-13,16H,4-8H2,1-3H3,(H,20,24)
• InChI Key: VXIOYFOBYMQFFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C3CCCCC3)C
• Molecular Formula: C19H26N4O3S
• Molecular Weight: 390.5 g/mol

Description

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide, also known as CYM-50308, is a small molecule inhibitor that has been identified as a potential therapeutic agent for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been the subject of extensive scientific research.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Evaluation

A study by Ulus et al. (2016) describes the microwave-assisted synthesis of novel acridine-acetazolamide conjugates, including compounds with sulfamoyl benzamide moieties similar to 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)benzamide. These compounds were investigated for their inhibition effects on human carbonic anhydrase isoforms, showing significant inhibitory activity in low micromolar and nanomolar ranges. This research highlights the potential application of such compounds in designing inhibitors for specific enzymes involved in various physiological processes (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).

Novel Class of Cyclic Dipeptidyl Ureas

Research by Sañudo et al. (2006) involved synthesizing 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, representing a new class of cyclic dipeptidyl ureas through Ugi reactions. The synthesized compounds, which include cyclic and benzamide components, were characterized using X-ray diffraction, showing potential for applications in medicinal chemistry due to their unique structural features (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Synthesis of Benzamide-Based Derivatives

Hebishy et al. (2020) described the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, showcasing the versatility of benzamide compounds in synthesizing heterocyclic structures with potential anti-influenza A virus activities. This study exemplifies the application of benzamide derivatives in developing antiviral agents, particularly against the H5N1 subtype (Hebishy, Salama, & Elgemeie, 2020).

Characterization and Biological Applications

Saeed et al. (2015) synthesized a series of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, starting from a non-steroidal anti-inflammatory drug. These compounds were evaluated for their inhibitory potential against human recombinant alkaline phosphatase and ecto-5′-nucleotidases, highlighting their potential in medicinal chemistry for targeting nucleotide protein interactions (Saeed, Ejaz, Khurshid, Hassan, al-Rashida, Latif, Lecka, Sévigny, & Iqbal, 2015).